Cas no 1119449-48-7 (2-(7-Chloro-1,3-benzoxazol-2-yl)ethanamine hydrochloride)

• Product Name: 2-(7-Chloro-1,3-benzoxazol-2-yl)ethanamine hydrochloride
• CAS No: 1119449-48-7
• MF: C₉H₉ClN₂O
• MW: 196.63356089592
• CID: 1085349
• PubChem ID: 25219164
• Update Time: 2025-04-20

2-(7-Chloro-1,3-benzoxazol-2-yl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(7-Chlorobenzo[d]oxazol-2-yl)ethanamine
• 2-(7-chloro-1,3-benzoxazol-2-yl)ethanamine
• 2-(7-Chlorobenzo[d]oxazol-2-yl)ethan-1-amine
• SCHEMBL7899508
• STK502878
• 1119449-48-7
• 2-(7-chloro-1,3-benzoxazol-2-yl)ethan-1-amine
• CS-0316665
• [2-(7-chloro-1,3-benzoxazol-2-yl)ethyl]amine hydrochloride
• AKOS000321673
• CHEMBL4483488
• ALBB-004045
• 2-(7-Chloro-1,3-benzoxazol-2-yl)ethanamine hydrochloride

• MDL： MFCD12030775
• Inchi： 1S/C9H9ClN2O/c10-6-2-1-3-7-9(6)13-8(12-7)4-5-11/h1-3H,4-5,11H2
• InChI Key： RIIOXUOPBHEYBP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OC(CCN)=N2

Computed Properties

• Exact Mass: 196.0403406g/mol
• Monoisotopic Mass: 196.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų